2'-(4-Methoxyphenyl)-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine]

Specification

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclopentane]
• Standard InChI: InChI=1S/C21H22N2O2/c1-24-16-10-8-15(9-11-16)18-14-19-17-6-2-3-7-20(17)25-21(23(19)22-18)12-4-5-13-21/h2-3,6-11,19H,4-5,12-14H2,1H3
• Standard InChI Key: BHWPOVDAKWUESY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC35CCCC5

Introduction

2'-(4-Methoxyphenyl)-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c]benzoxazine] is a spiroheterocyclic compound that integrates multiple pharmacologically relevant structural motifs. Spiro compounds are characterized by their unique three-dimensional architectures, which often impart enhanced biological activity and stability. The inclusion of a methoxyphenyl group and a spiro-linked benzoxazine-pyrazole framework makes this compound a promising candidate for drug discovery and material science applications.

Structural Features

The compound exhibits the following key structural characteristics:

• Spiro Framework: The spiro linkage connects a cyclopentane ring with a pyrazolo-benzoxazine system, creating a rigid three-dimensional structure.

• Substituents:

  • A 4-methoxyphenyl group is attached at the 2' position, contributing to the compound's electronic and steric properties.

  • The benzoxazine moiety provides hydrogen bond donors and acceptors, enhancing potential interactions with biological targets.

Synthesis

The synthesis of compounds like this typically involves multistep reactions to assemble the spirocyclic core. Key steps may include:

• Cyclization: Formation of the benzoxazine ring through condensation reactions involving an amine and aldehyde or ketone derivatives.

• Spiro Formation: Introduction of the spiro center via cyclization reactions using pyrazole precursors.

• Functionalization: Attachment of the methoxyphenyl group through electrophilic aromatic substitution or cross-coupling reactions.

Biological Activity

Spiroheterocycles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. While specific data on this compound is unavailable, related structures suggest potential applications in:

• Enzyme Inhibition: The rigid spiro structure can mimic enzyme substrates or inhibitors.

• Antimicrobial Activity: Methoxyphenyl derivatives often exhibit activity against bacterial and fungal pathogens.

• CNS Disorders: Benzoxazine derivatives have shown promise in treating neurological conditions.

Potential Applications

• Pharmaceuticals:

  • Drug candidates targeting infectious diseases or cancer.

  • Modulators of central nervous system activity.

• Material Science:

  • Use as a building block for polymers with advanced optical or electronic properties.

• Catalysis:

  • Application as ligands in asymmetric catalysis due to their chiral spiro centers.

Challenges and Future Directions

• Synthetic Challenges: Developing efficient routes to access such complex structures remains a priority.

• Biological Evaluation: Comprehensive in vitro and in vivo studies are needed to establish pharmacological profiles.

• Optimization: Structural modifications can enhance solubility, bioavailability, and target specificity.